Cas no 106475-19-8 (1-bromo-4-(2-methylphenyl)benzene)

• Product Name: 1-bromo-4-(2-methylphenyl)benzene
• CAS No: 106475-19-8
• MF: C₁₃H₁₁Br
• MW: 247.130442857742
• MDL: MFCD26632020
• CID: 1177773
• PubChem ID: 15205876
• Update Time: 2025-10-29

1-bromo-4-(2-methylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2-methylphenyl)benzene
• AGN-PC-0045VA
• SureCN1841291
• ACMC-20ma62
• 4'-Brom-2-methyl-biphenyl
• CTK0G3320
• 4-Bromo-2'-methyl-1,1'-biphenyl
• 1,1'-Biphenyl, 4'-bromo-2-methyl-
• 4'-BROMO-2-METHYL-BIPHENYL
• 1,1'-Biphenyl,4'-bromo-2-methyl
• 4'-Bromo-2-methylbiphenyl
• 4 inverted exclamation mark -Bromo-2-methylbiphenyl
• SCHEMBL1841291
• SY273494
• DTXSID50569990
• 106475-19-8
• MFCD26632020
• DB-425964
• 4'-Bromo-2-methyl-1,1'-biphenyl
• WXRCHIFZEUELKP-UHFFFAOYSA-N

• MDL： MFCD26632020
• Inchi： 1S/C13H11Br/c1-10-4-2-3-5-13(10)11-6-8-12(14)9-7-11/h2-9H,1H3
• InChI Key： WXRCHIFZEUELKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 246.00400
• Monoisotopic Mass: 246.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.42450

Additional information on 1-bromo-4-(2-methylphenyl)benzene

1-Bromo-4-(2-methylphenyl)benzene (CAS No. 106475-19-8): Properties, Applications, and Market Insights

1-Bromo-4-(2-methylphenyl)benzene (CAS No. 106475-19-8) is an important aromatic bromine compound widely used in organic synthesis and pharmaceutical intermediates. This compound, also known as 4-bromo-2'-methylbiphenyl, features a benzene ring substituted with a bromine atom at the para position and a 2-methylphenyl group. Its molecular formula is C₁₃H₁₁Br, with a molecular weight of 247.13 g/mol.

The growing demand for brominated aromatic compounds in the pharmaceutical and agrochemical industries has increased interest in 1-bromo-4-(2-methylphenyl)benzene. Researchers and manufacturers frequently search for "CAS 106475-19-8 supplier" or "4-bromo-2'-methylbiphenyl synthesis" due to its role in producing advanced materials and active pharmaceutical ingredients (APIs). Its unique structure makes it valuable for Suzuki coupling reactions, a popular topic in modern organic chemistry.

From a chemical perspective, 1-bromo-4-(2-methylphenyl)benzene exhibits typical properties of brominated biphenyl derivatives. It is a white to light yellow crystalline solid at room temperature, with a melting point ranging between 80-85°C. The compound is soluble in common organic solvents like ethanol, acetone, and dichloromethane but has limited solubility in water. These characteristics make it suitable for various cross-coupling reactions, particularly in palladium-catalyzed processes that are essential for creating complex molecular architectures.

In pharmaceutical applications, 1-bromo-4-(2-methylphenyl)benzene serves as a key intermediate for developing non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The presence of both bromine and methyl groups allows for selective functionalization, making it valuable in structure-activity relationship (SAR) studies. Recent patent literature reveals its use in developing novel kinase inhibitors, addressing current medical needs in oncology treatment.

The material science field has shown increasing interest in CAS 106475-19-8 for creating advanced organic electronic materials. Its rigid biphenyl core and bromine substituent make it suitable for constructing π-conjugated systems used in organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the global push toward sustainable energy solutions, answering frequent search queries about "brominated compounds for organic electronics".

Market analysis indicates steady growth in demand for 1-bromo-4-(2-methylphenyl)benzene, particularly from Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding. Quality specifications typically require ≥98% purity for most applications, with HPLC and GC-MS being standard analytical techniques for verification. Suppliers often highlight "high purity 4-bromo-2'-methylbiphenyl" as a key product differentiator in competitive markets.

Environmental and handling considerations for 1-bromo-4-(2-methylphenyl)benzene follow standard protocols for brominated organic compounds. While not classified as highly hazardous, proper storage in cool, dry conditions away from strong oxidizers is recommended. Material safety data sheets (MSDS) provide comprehensive guidance, addressing common safety concerns searched by laboratory personnel.

Recent synthetic methodology developments have improved the production efficiency of CAS 106475-19-8. Modern approaches often employ transition metal-catalyzed reactions or microwave-assisted synthesis, reducing reaction times and improving yields compared to traditional methods. These advancements respond to industry needs for more sustainable and cost-effective production processes.

Analytical characterization of 1-bromo-4-(2-methylphenyl)benzene typically includes ¹H NMR, ¹³C NMR, and mass spectrometry. The compound shows characteristic signals in NMR spectra: aromatic protons appear between 7.0-7.6 ppm, while the methyl group resonates near 2.3 ppm. These spectral features help researchers verify compound identity, a frequent requirement in quality control laboratories.

Future research directions for 4-bromo-2'-methylbiphenyl may explore its potential in metal-organic frameworks (MOFs) or as a building block for supramolecular chemistry applications. The compound's structural features make it interesting for designing new functional materials, aligning with current scientific trends toward smart materials development.

For researchers working with 1-bromo-4-(2-methylphenyl)benzene, proper documentation of synthetic procedures and analytical data is essential. Many laboratories maintain searchable databases of such information, addressing the common need for "reproducible synthesis of brominated aromatics". This practice supports quality assurance and facilitates technology transfer in industrial settings.

In conclusion, CAS 106475-19-8 represents a versatile intermediate with significant value in multiple chemical sectors. Its applications span from pharmaceutical development to advanced materials science, reflecting the compound's importance in modern chemistry. As synthetic methodologies continue to evolve and new applications emerge, 1-bromo-4-(2-methylphenyl)benzene will likely maintain its position as a valuable building block in organic synthesis.